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Compound of Interest

Compound Name: 4-Morpholinopiperidine

Cat. No.: B1299061

Technical Support Center: 4-
Morpholinopiperidine

This technical support center provides essential guidance for the safe handling and storage of
4-Morpholinopiperidine in a laboratory setting. The following information is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-Morpholinopiperidine?

Al: 4-Morpholinopiperidine is classified as a hazardous substance with the following primary
concerns:

 Skin Irritation: Causes skin irritation upon contact.[1][2]
e Serious Eye Irritation: Can cause serious damage and irritation to the eyes.[1][2]
o Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[1][2]

Q2: What personal protective equipment (PPE) is required when handling 4-
Morpholinopiperidine?

A2: To ensure safety, the following PPE should be worn when handling this compound:
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o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
mandatory. A face shield may be necessary for certain procedures.[1]

e Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a suitable option, but it
is crucial to inspect them for any signs of degradation before use.[2][3]

o Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[1]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator (such as a dust mask type N95) should be
used.[4][5]

Q3: What are the proper storage conditions for 4-Morpholinopiperidine?

A3: 4-Morpholinopiperidine should be stored in a tightly closed container in a cool, dry, and
well-ventilated area.[1][6] It should be kept away from incompatible substances, such as strong
oxidizing agents, and sources of ignition.[1][6] For long-term storage, maintain a cool and dry
environment.[1][7]

Q4: What should | do in case of accidental exposure to 4-Morpholinopiperidine?

A4: Immediate action is crucial in case of exposure. Please refer to the detailed First Aid
Experimental Protocol for specific instructions. In all cases of exposure, seek medical attention
and provide the Safety Data Sheet (SDS) to the medical personnel.[1]

Q5: How should | dispose of 4-Morpholinopiperidine waste?

A5: Dispose of 4-Morpholinopiperidine and its containers in accordance with local, state, and
federal regulations. It should be treated as hazardous waste and disposed of at an approved
waste disposal plant.[1] Do not allow the product to enter drains or waterways.[1]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Visible degradation of the
compound (e.g., discoloration,

clumping)

Improper storage (exposure to

moisture, air, or light).

Discard the degraded
compound following proper
disposal procedures. Ensure
storage containers are tightly
sealed and stored in a cool,

dry, and dark place.

Skin or eye irritation after

handling

Inadequate or compromised

PPE. Accidental exposure.

Immediately follow the
appropriate first aid measures.
Review and reinforce PPE
protocols with all lab
personnel. Ensure gloves and
eye protection are in good

condition and worn correctly.

A strong odor is detected in the

storage area

Improperly sealed container. A

possible spill.

Ventilate the area. Wearing
appropriate PPE, inspect all
containers of 4-
Morpholinopiperidine for leaks
or loose caps. If a spill is
found, follow the spill cleanup

protocol.

Data Presentation

Physical and Chemical Properties of 4-Morpholinopiperidine
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Property Value

CAS Number 53617-35-9[1][5]

Molecular Formula CoH1sN20[2][5]

Molecular Weight 170.25 g/mol [5]

Appearance Colorless to off-white solid[3]

Melting Point 40-43 °C (lit.)[3][5]

Boiling Point 100-115 °C at 0.15-0.20 mmHg (lit.)[3][5]

Room Temperature, keep in a dark place,
Storage Temperature ,
sealed in dry[3]

Exposure Limits

Agency Limit

OSHA PEL Not available[1]
NIOSH REL Not available[1]
ACGIH TLV Not available[1]

Experimental Protocols
First Aid Experimental Protocol

In Case of Eye Contact:

o Immediately flush the eyes with plenty of running water for at least 15 minutes, making sure
to lift the upper and lower eyelids occasionally.[1]

» Remove contact lenses if present and easy to do.[1]
o Seek immediate medical attention.[1]

In Case of Skin Contact:
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e Immediately remove any contaminated clothing.[1]

» Wash the affected skin area with plenty of soap and water for at least 15 minutes.[1]
o If skin irritation occurs, seek medical advice.[1]

In Case of Inhalation:

» Move the person to fresh air.[1]

e If the person is not breathing, give artificial respiration.[1]

o If breathing is difficult, provide oxygen.

o Seek medical attention.[1]

In Case of Ingestion:

e Do NOT induce vomiting.[1]

e Rinse the mouth with water.[1]

e Never give anything by mouth to an unconscious person.[1]

o Seek immediate medical attention.[1]

Spill Cleanup Protocol

» Evacuate and Secure the Area:
o Alert others in the vicinity of the spill.
o If the spill is large or in a poorly ventilated area, evacuate the immediate area.
o Restrict access to the spill site.

o Assess the Spill and Gather Materials:

o Consult the Safety Data Sheet (SDS) for 4-Morpholinopiperidine.
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o Ensure you have the necessary PPE (chemical-resistant gloves, safety goggles, lab coat,
and respirator if needed).

o Gather spill cleanup materials: inert absorbent material (such as vermiculite, sand, or
commercial sorbent), a sealable container for waste, and cleaning supplies.

o Contain and Absorb the Spill:
o For a solid spill, carefully sweep or vacuum the material. Avoid generating dust.

o For a liquid spill, cover the spill with an inert absorbent material, starting from the outside
and working inwards to prevent spreading.

e Collect and Dispose of Waste:

o Carefully scoop the absorbed material and spilled substance into a labeled, sealable
hazardous waste container.

o Clean the spill area with a suitable solvent or detergent and water, and collect the cleaning
materials in the same waste container.

o Dispose of the waste according to institutional and regulatory guidelines.
o Decontaminate and Report:

o Thoroughly wash your hands and any exposed skin with soap and water after the cleanup
is complete.

o Decontaminate any tools or equipment used in the cleanup process.

o Report the spill to your laboratory supervisor or safety officer.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Review SDS

Proceed with caution

Don Appropriate PPE

Handling

Work in a Well-Ventilated Area

Avoid Inhaling Dust/Fumes Avoid Skin and Eye Contact

Keep Container Tightly Closed

Storage &v. Disposal

Store in Cool, Dry Place

l

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Morpholinopiperidine.
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Caption: Emergency response procedures for 4-Morpholinopiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage of 4-Morpholinopiperidine in
the lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299061#safe-handling-and-storage-of-4-

morpholinopiperidine-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinopiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinopiperidine
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.echemi.com/sds/4-morpholino-piperidine-pd2106231010.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7423547.htm
https://aksci.com/sds/Q685_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/411027
https://www.benchchem.com/product/b1299061#safe-handling-and-storage-of-4-morpholinopiperidine-in-the-lab
https://www.benchchem.com/product/b1299061#safe-handling-and-storage-of-4-morpholinopiperidine-in-the-lab
https://www.benchchem.com/product/b1299061#safe-handling-and-storage-of-4-morpholinopiperidine-in-the-lab
https://www.benchchem.com/product/b1299061#safe-handling-and-storage-of-4-morpholinopiperidine-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1299061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

